1-(3-Cyclohexyl-1,2,4-oxadiazol-5-yl)methanamine

• IUPAC Name: (3-cyclohexyl-1,2,4-oxadiazol-5-yl)methanamine
• InChI: InChI=1S/C9H15N3O/c10-6-8-11-9(12-13-8)7-4-2-1-3-5-7/h7H,1-6,10H2
• InChI Key: WQLPDVOLWMKLQO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=NOC(=N2)CN
• Molecular Formula: C9H15N3O
• DSSTOX Substance ID: DTXSID30649249
• Molecular Weight: 181.23 g/mol
• CAS RN: 1039837-72-3

Description

1-(3-Cyclohexyl-1,2,4-oxadiazol-5-yl)methanamine is a chemical compound. It is often used in various scientific and industrial applications.

Synthesis Analysis

The synthesis of 1-(3-Cyclohexyl-1,2,4-oxadiazol-5-yl)methanamine involves several steps. The process typically involves the use of various reagents and conditions. More detailed information about the synthesis process can be found in the referenced documents.

Molecular Structure Analysis

The molecular structure of 1-(3-Cyclohexyl-1,2,4-oxadiazol-5-yl)methanamine is represented by the formula C9H15N3O. The InChI code for this compound is 1S/C9H15N3O/c10-6-8-11-9(12-13-8)7-4-2-1-3-5-7/h7H,1-6,10H2.

Chemical Reactions Analysis

The chemical reactions involving 1-(3-Cyclohexyl-1,2,4-oxadiazol-5-yl)methanamine are complex and can vary depending on the conditions and reagents used. Detailed information about these reactions can be found in the referenced documents.

Physical And Chemical Properties Analysis

1-(3-Cyclohexyl-1,2,4-oxadiazol-5-yl)methanamine has a molecular weight of 181.24. It is a liquid at room temperature.

Scientific Research Applications

Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They exist in four regioisomeric forms and have established their potential for a wide range of applications. These molecules have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

They have been established themselves as potential high-energy core, and their derivatives have shown favorable oxygen balance and positive heat of formations. The current compilation covers the synthesis of all regioisomeric forms taking representative examples, medicinal applications of oxadiazoles as an anticancer, vasodilator, anticonvulsant, antidiabetic, and other miscellaneous applications.

For example, a series of oxadiazoles, 3-(5-cyclohexyl-1,3,4-oxadiazo-2-yl)N-substituted anilines, have been synthesized and evaluated in vitro α-amylase inhibition activity (antidiabetic effect), anti-inflammatory, and anticancer.

• Anti-Infective Agents

  • Oxadiazoles have been synthesized as anti-infective agents with anti-bacterial, anti-viral, and anti-leishmanial activities.
  • They have been used to combat infectious diseases including tuberculosis, malaria, Chagas disease, nosocomial infections, and severe acute respiratory syndrome coronavirus-2 (SARS CoV-2, caused by Coronavirus).

• Anticancer Agents

  • A series of oxadiazoles, 3-(5-cyclohexyl-1,3,4-oxadiazo-2-yl)N-substituted anilines, have been synthesized and evaluated for their anticancer activity.
  • The specific methods of application or experimental procedures would involve in vitro testing of the oxadiazole compounds against specific cancer cell lines.

• Antidiabetic Agents

  • Oxadiazoles have also been evaluated for their in vitro α-amylase inhibition activity, which is relevant for antidiabetic effects.
  • The specific methods of application or experimental procedures would involve in vitro testing of the oxadiazole compounds for their ability to inhibit the α-amylase enzyme.

• Anti-Inflammatory Agents

  • Oxadiazoles have been evaluated for their anti-inflammatory activity.
  • The specific methods of application or experimental procedures would involve in vitro or in vivo testing of the oxadiazole compounds for their ability to reduce inflammation.

• High-Energy Core

  • Oxadiazoles have been established themselves as potential high-energy core, and their derivatives have shown favorable oxygen balance and positive heat of formations.
  • The specific methods of application or experimental procedures would involve the synthesis and testing of oxadiazole compounds for their energetic properties.

• Pharmaceutical Compounds

  • Oxadiazoles are of considerable importance in different fields such as material science, medicinal chemistry, and high energy molecules.
  • The specific methods of application or experimental procedures would depend on the specific pharmaceutical application being targeted.

• Anti-Infective Agents

  • Oxadiazoles have been synthesized as anti-infective agents with anti-bacterial, anti-viral, and anti-leishmanial activities.
  • They have been used to combat infectious diseases including tuberculosis, malaria, Chagas disease, nosocomial infections, and severe acute respiratory syndrome coronavirus-2 (SARS CoV-2, caused by Coronavirus).

• Anticancer Agents

  • A series of oxadiazoles, 3-(5-cyclohexyl-1,3,4-oxadiazo-2-yl)N-substituted anilines, have been synthesized and evaluated for their anticancer activity.
  • The specific methods of application or experimental procedures would involve in vitro testing of the oxadiazole compounds against specific cancer cell lines.

• Antidiabetic Agents

  • Oxadiazoles have also been evaluated for their in vitro α-amylase inhibition activity, which is relevant for antidiabetic effects.
  • The specific methods of application or experimental procedures would involve in vitro testing of the oxadiazole compounds for their ability to inhibit the α-amylase enzyme.

• Anti-Inflammatory Agents

  • Oxadiazoles have been evaluated for their anti-inflammatory activity.
  • The specific methods of application or experimental procedures would involve in vitro or in vivo testing of the oxadiazole compounds for their ability to reduce inflammation.

• High-Energy Core

  • Oxadiazoles have been established themselves as potential high-energy core, and their derivatives have shown favorable oxygen balance and positive heat of formations.
  • The specific methods of application or experimental procedures would involve the synthesis and testing of oxadiazole compounds for their energetic properties.

• Pharmaceutical Compounds

  • Oxadiazoles are of considerable importance in different fields such as material science, medicinal chemistry, and high energy molecules.
  • The specific methods of application or experimental procedures would depend on the specific pharmaceutical application being targeted.